Cas no 88106-06-3 (Acetamide, N,N'-(2,4,6-trinitro-1,3-phenylene)bis-)

Acetamide, N,N'-(2,4,6-trinitro-1,3-phenylene)bis- structure
88106-06-3 structure
Product Name:Acetamide, N,N'-(2,4,6-trinitro-1,3-phenylene)bis-
CAS No:88106-06-3
MF:C10H9N5O8
MW:327.207161664963
CID:644829
PubChem ID:13213779
Update Time:2025-04-19

Acetamide, N,N'-(2,4,6-trinitro-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N,N'-(2,4,6-trinitro-1,3-phenylene)bis-
    • N-(3-acetamido-2,4,6-trinitrophenyl)acetamide
    • N,N'-(2,4,6-Trinitro-1,3-phenylene)diacetamide
    • 88106-06-3
    • DTXSID80528570
    • Inchi: 1S/C10H9N5O8/c1-4(16)11-8-6(13(18)19)3-7(14(20)21)9(12-5(2)17)10(8)15(22)23/h3H,1-2H3,(H,11,16)(H,12,17)
    • InChI Key: HVDCMVWRULMAQL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(=C(C=C(C=1NC(C)=O)[N+](=O)[O-])[N+](=O)[O-])NC(C)=O)=O

Computed Properties

  • Exact Mass: 327.04511226g/mol
  • Monoisotopic Mass: 327.04511226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 196Ų

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